molecular formula C13H17NO2 B14827897 3-Cyclopropoxy-4-isopropylbenzamide

3-Cyclopropoxy-4-isopropylbenzamide

Cat. No.: B14827897
M. Wt: 219.28 g/mol
InChI Key: UURQHXNPRBUIQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Cyclopropoxy-4-isopropylbenzamide is a benzamide derivative characterized by a cyclopropoxy group at the 3-position and an isopropyl substituent at the 4-position of the benzene ring. The cyclopropoxy moiety introduces steric strain due to its three-membered ring structure, which may influence the compound’s conformational stability and binding interactions. While PubChem lists this compound (), detailed pharmacological or biochemical data remain sparse in publicly accessible literature.

Properties

Molecular Formula

C13H17NO2

Molecular Weight

219.28 g/mol

IUPAC Name

3-cyclopropyloxy-4-propan-2-ylbenzamide

InChI

InChI=1S/C13H17NO2/c1-8(2)11-6-3-9(13(14)15)7-12(11)16-10-4-5-10/h3,6-8,10H,4-5H2,1-2H3,(H2,14,15)

InChI Key

UURQHXNPRBUIQZ-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=C(C=C(C=C1)C(=O)N)OC2CC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-4-isopropylbenzamide typically involves multiple steps:

    Starting Material Preparation: The synthesis begins with the preparation of 3-hydroxy-4-isopropylbenzaldehyde.

    Cyclopropylation: The aldehyde is subjected to cyclopropylation using cyclopropyl bromide in the presence of a base such as potassium carbonate.

    Amidation: The resulting cyclopropylated product is then converted to the corresponding benzamide by reacting with ammonia or an amine under suitable conditions.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-4-isopropylbenzamide may involve optimized versions of the above synthetic routes, focusing on maximizing yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and the use of greener solvents may be employed.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-4-isopropylbenzamide can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

    Reduction: Reduction reactions can convert the amide group to an amine.

    Substitution: Electrophilic aromatic substitution reactions can introduce new substituents onto the benzene ring.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst can be used.

    Substitution: Reagents like bromine or nitric acid can be used for halogenation or nitration reactions, respectively.

Major Products Formed

    Oxidation: Carboxylic acids or ketones.

    Reduction: Amines.

    Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

3-Cyclopropoxy-4-isopropylbenzamide has several scientific research applications:

    Medicinal Chemistry: It is investigated for its potential as a pharmacophore in drug design, particularly for its interactions with biological targets.

    Materials Science: The compound’s unique structural features make it a candidate for the development of novel materials with specific properties.

    Biological Studies: It is used in studies to understand its effects on various biological pathways and its potential therapeutic benefits.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-isopropylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropoxy and isopropyl groups may enhance its binding affinity and specificity towards these targets, modulating their activity and leading to desired biological effects. Detailed studies are required to elucidate the exact pathways involved.

Comparison with Similar Compounds

Comparison with Structurally or Functionally Similar Compounds

Below is an analysis based on theoretical and empirical insights:

Structural Analogues

2.1.1 Procarbazine
  • Structure : A methylhydrazine derivative with a benzyl carbamoyl group.
  • Key Differences : Procarbazine lacks the cyclopropoxy and isopropyl groups but shares a benzamide backbone. Its mechanism involves metabolic activation to alkylate DNA, making it a chemotherapeutic agent .
  • Relevance : While both compounds contain aromatic carbamoyl motifs, procarbazine’s hydrazine group confers distinct reactivity, unlike the cyclopropoxy-isopropyl steric effects in 3-Cyclopropoxy-4-isopropylbenzamide.
2.1.2 Cyclophosphamide
  • Structure : A nitrogen mustard prodrug with a bicyclic phosphoramide group.

Functional Analogues

2.2.1 Brentuximab Vedotin (Adcetris®)
  • Structure : An antibody-drug conjugate (ADC) featuring a microtubule-disrupting agent.

Data Table: Comparative Analysis

Parameter 3-Cyclopropoxy-4-isopropylbenzamide Procarbazine Cyclophosphamide
Molecular Formula C₁₃H₁₇NO₂ C₁₂H₁₉N₃O₂ C₇H₁₅Cl₂N₂O₂P
Molecular Weight 231.28 g/mol 257.30 g/mol 261.09 g/mol
Key Functional Groups Cyclopropoxy, isopropyl, benzamide Benzamide, methylhydrazine Phosphoramide, nitrogen mustard
Therapeutic Use Not well-characterized Hodgkin’s lymphoma Autoimmune diseases, cancer
Mechanism Hypothetical enzyme inhibition DNA alkylation DNA crosslinking

Research Findings and Limitations

  • Pharmacological Gaps: No peer-reviewed studies directly evaluate 3-Cyclopropoxy-4-isopropylbenzamide’s activity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.